Cas no 51775-50-9 (Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-)
51775-50-9 structure
Product Name:Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-
CAS No:51775-50-9
MF:C18H13NS
MW:275.367522954941
CID:361436
PubChem ID:10061960
Update Time:2025-04-19
Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-
- 4-[5-(4-methylphenyl)thiophen-2-yl]benzonitrile
- DTXSID90435024
- 51775-50-9
-
- Inchi: 1S/C18H13NS/c1-13-2-6-15(7-3-13)17-10-11-18(20-17)16-8-4-14(12-19)5-9-16/h2-11H,1H3
- InChI Key: WDCWGXDRZVQJLW-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C1C=CC(C)=CC=1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 275.07699
- Monoisotopic Mass: 275.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 23.79
Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
51775-50-9 (Benzonitrile, 4-[5-(4-methylphenyl)-2-thienyl]-) Related Products
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